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11-Dodecenoic acid 11-Dodecenoic acid 11-Lauroleic acid, also known as 11-dodecenoic acid or 11-lauroleate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. 11-Lauroleic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 11-Lauroleic acid has been primarily detected in urine. Within the cell, 11-lauroleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 11-Lauroleic acid has a citrus and fatty taste.
Dodec-11-enoic acid is a dodecenoic acid.
Brand Name: Vulcanchem
CAS No.: 65423-25-8
VCID: VC21336675
InChI: InChI=1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2H,1,3-11H2,(H,13,14)
SMILES: C=CCCCCCCCCCC(=O)O
Molecular Formula: C12H22O2
Molecular Weight: 198.3 g/mol

11-Dodecenoic acid

CAS No.: 65423-25-8

VCID: VC21336675

Molecular Formula: C12H22O2

Molecular Weight: 198.3 g/mol

* For research use only. Not for human or veterinary use.

11-Dodecenoic acid - 65423-25-8

Description

11-Dodecenoic acid, also known as 11-lauroleic acid or 11-lauroleate, is a medium-chain fatty acid with a chemical formula of C12H22O2 . It belongs to the class of organic compounds known as fatty acyls, which are characterized by their aliphatic tail containing between 4 and 12 carbon atoms . This compound is classified as a monounsaturated fatty acid (MUFA) due to the presence of a single double bond in its structure .

Biological Significance

Recent studies have highlighted the biological significance of 11-Dodecenoic acid, particularly in the context of lipid metabolism and disease prevention. For instance, it has been shown to play a role in protecting against non-alcoholic steatohepatitis (NASH) by inhibiting ferroptosis, a form of cell death . Ferroptosis is involved in the progression of NASH, and compounds like 11-Dodecenoic acid may offer therapeutic potential by mitigating this process.

Role in NASH and Ferroptosis

  • Perilipin5 (Plin5) and 11-Dodecenoic Acid: Plin5, a protein involved in lipid metabolism, has been found to protect against NASH progression by increasing levels of 11-Dodecenoic acid, which in turn inhibits ferroptosis . In Plin5 knockout mice, the decrease in 11-Dodecenoic acid levels exacerbated NASH characteristics, while supplementation with this fatty acid rescued the phenotype .

Mechanism of Action

  • Ferroptosis Inhibition: The addition of 11-Dodecenoic acid to Plin5-knockdown hepatocytes effectively prevented ferroptosis induced by the GPX4 inhibitor RSL-3 . This suggests that 11-Dodecenoic acid acts as a downstream metabolite of Plin5, contributing to its protective effects against ferroptosis and NASH progression.
CAS No. 65423-25-8
Product Name 11-Dodecenoic acid
Molecular Formula C12H22O2
Molecular Weight 198.3 g/mol
IUPAC Name dodec-11-enoic acid
Standard InChI InChI=1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2H,1,3-11H2,(H,13,14)
Standard InChIKey GZZPOFFXKUVNSW-UHFFFAOYSA-N
SMILES C=CCCCCCCCCCC(=O)O
Canonical SMILES C=CCCCCCCCCCC(=O)O
Density 0.890-0.897
Physical Description Colourless liquid; Fatty, citrusy aroma
Solubility Insoluble in water; soluble in most organic solvents
Soluble (in ethanol)
Synonyms 11-dodecenoic acid
PubChem Compound 125207
Last Modified Aug 15 2023

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